Hydrogen Bonding and Polarity: Nyasicol vs. Nyasol
Nyasicol is structurally defined as the aglycone of nyasicoside, lacking the β-D-glucopyranosyl moiety attached at the C-1' position . This is not a minor modification but a fundamental chemical difference. While nyasicoside is a glycoside, Nyasicol is the direct enzymatic hydrolysis product generated upon treatment of nyasicoside with β-glucosidase . The molecular formulas (C17H16O6 for Nyasicol vs. C23H26O11 for nyasicoside) and calculated molecular weights (316.30 g/mol vs. 478.45 g/mol) quantify this structural disparity.
Nyasol: 2 HBD / 2 HBA / XLogP 3.6
| Evidence Dimension | Molecular Weight and Glycosylation Status |
|---|---|
| Target Compound Data | MW 316.30 g/mol; Aglycone (non-glycosylated) |
| Comparator Or Baseline | Nyasicoside: MW 478.45 g/mol; Glucoside (β-D-glucopyranosyl substituted) |
| Quantified Difference | Difference of 162.15 g/mol (corresponding to the glucose moiety, minus water) |
| Conditions | Based on established chemical structures and molecular formula calculations |
Why This Matters
Procurement of Nyasicol is essential for experiments requiring the aglycone form, as the presence of a glucose moiety in nyasicoside significantly alters solubility, LogP, and potential interactions with biological targets like β-glucosidase.
